3-Tert-butoxy-4-cyclopropoxybenzamide

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-[(2-methylpropan-2-yl)oxy]benzamide
• InChI: InChI=1S/C14H19NO3/c1-14(2,3)18-12-8-9(13(15)16)4-7-11(12)17-10-5-6-10/h4,7-8,10H,5-6H2,1-3H3,(H2,15,16)
• InChI Key: ACUABLJBGIEEOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=CC(=C1)C(=O)N)OC2CC2

Description

3-Tert-butoxy-4-cyclopropoxybenzamide is a benzamide derivative characterized by two distinct alkoxy substituents: a tert-butoxy group at the 3-position and a cyclopropoxy group at the 4-position of the benzene ring. The tert-butoxy group imparts significant steric bulk and electron-donating properties, while the cyclopropoxy moiety introduces a strained three-membered ring system, which may influence conformational stability and intermolecular interactions. This compound is of interest in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators, where substituent geometry and electronic effects are critical . Synthetic routes typically involve nucleophilic aromatic substitution or coupling reactions, though specific protocols remain underreported in publicly available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butoxy-4-cyclopropoxybenzamide typically involves the reaction of 4-tert-butoxybenzoic acid with cyclopropylamine under specific conditions. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of 3-Tert-butoxy-4-cyclopropoxybenzamide may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional purification steps such as recrystallization or chromatography to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butoxy-4-cyclopropoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) under acidic conditions to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to convert the amide group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzamide core, using reagents like sodium hydride (NaH) and alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4), anhydrous conditions.

Substitution: Sodium hydride (NaH), alkyl halides, aprotic solvents.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Alkylated benzamides.

Scientific Research Applications

3-Tert-butoxy-4-cyclopropoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Tert-butoxy-4-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist . The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Findings :

• The tert-butoxy group increases steric hindrance, reducing dipole moments compared to smaller substituents like ethoxy.
• Cyclopropoxy’s ring strain enhances electron-withdrawing effects, as seen in the more negative Mulliken charge on the amide oxygen vs. methoxy analogs.
• HOMO-LUMO gaps correlate with substituent electron-donating capacity; tert-butoxy’s inductive effect slightly stabilizes the molecule compared to benzyloxy.

Solubility and Stability

• Solubility : Tert-butoxy derivatives exhibit lower aqueous solubility due to hydrophobicity, whereas cyclopropoxy-containing compounds show moderate solubility in polar aprotic solvents.
• Thermal Stability : Cyclopropoxy groups may reduce thermal stability compared to methoxy or ethoxy, as strain energy increases susceptibility to degradation.

Research Findings and Discussion

Methodological Insights

Theoretical analyses, including Mulliken charge distribution and HOMO-LUMO calculations, are critical for predicting reactivity and binding affinity in benzamide derivatives. For example, the B3LYP/6-31G(d,p) method, validated in studies of triazolone analogs , accurately models electronic effects in 3-tert-butoxy-4-cyclopropoxybenzamide.